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Compound of Interest

Compound Name: (1R)-Chrysanthemolactone

Cat. No.: B190793 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract: (1R)-Chrysanthemolactone, a naturally occurring monoterpene lactone isolated

from various species of the Chrysanthemum plant, has emerged as a compound of interest

within the scientific community. While research is still in its nascent stages, this technical guide

aims to consolidate the currently available, albeit limited, scientific data on the potential

therapeutic applications of (1R)-Chrysanthemolactone. This document provides an overview

of its origin and chemical properties and endeavors to present the sparse biological activity

data in a structured format. It is important to note that a significant gap in the literature exists,

with a notable absence of detailed experimental protocols, quantitative data such as IC50

values, and elucidated signaling pathways specifically for this compound.

Introduction
(1R)-Chrysanthemolactone is a monoterpenoid compound, a class of secondary metabolites

prevalent in the plant kingdom and known for their diverse biological activities. It is primarily

isolated from the flowers of various Chrysanthemum species, which have a long history of use

in traditional medicine for treating a variety of ailments, including inflammatory conditions and

infections. The therapeutic potential of Chrysanthemum extracts is often attributed to their rich

phytochemical composition, which includes flavonoids, phenolic acids, and terpenoids like

(1R)-Chrysanthemolactone.

Physicochemical Properties
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Property Value Reference

Molecular Formula C₁₀H₁₆O₂ [1][2]

Molecular Weight 168.23 g/mol [1][2]

IUPAC Name

(3aR,6S,6aS)-6-methyl-3-

methylidene-

hexahydrocyclopenta[b]furan-

2-one

N/A

CAS Number 14087-70-8 [1]

Potential Therapeutic Applications: A Landscape of
Limited Data
Current scientific literature on the specific therapeutic applications of isolated (1R)-
Chrysanthemolactone is sparse. Much of the available research focuses on the bioactivity of

whole Chrysanthemum extracts, making it challenging to attribute specific effects to this

individual compound. General biological activities reported for Chrysanthemum extracts include

anti-inflammatory, antioxidant, antimicrobial, and anticancer properties. However, the direct

contribution and mechanisms of (1R)-Chrysanthemolactone to these effects remain largely

uninvestigated.

Anti-Inflammatory Activity
Extracts from Chrysanthemum species have demonstrated anti-inflammatory effects in various

studies. These effects are often attributed to the inhibition of pro-inflammatory mediators. While

it is plausible that (1R)-Chrysanthemolactone contributes to this activity, there is a lack of

studies that have isolated this compound and tested its specific anti-inflammatory potential.

Consequently, no quantitative data, such as IC50 values for the inhibition of inflammatory

enzymes or cytokines, are available for (1R)-Chrysanthemolactone.

Anticancer Activity
Several studies have explored the cytotoxic effects of Chrysanthemum extracts against various

cancer cell lines. Terpenoids, as a class, are known to possess anticancer properties. However,

specific in vitro or in vivo studies investigating the anticancer activity of (1R)-
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Chrysanthemolactone are not readily found in the public domain. Therefore, no IC50 values

or data on its mechanism of action in cancer cells have been reported.

Antimicrobial Activity
Chrysanthemum extracts have been shown to possess activity against a range of microbial

pathogens. While some of the antimicrobial effects are attributed to the essential oil

components, the specific role of (1R)-Chrysanthemolactone has not been elucidated. There is

no available data from antimicrobial susceptibility testing, such as Minimum Inhibitory

Concentration (MIC) values, for this compound.

Experimental Protocols and Methodologies: A
Critical Gap
A significant limitation in the current body of research is the absence of detailed experimental

protocols for the biological evaluation of (1R)-Chrysanthemolactone. To facilitate future

research and ensure the reproducibility of findings, the following hypothetical experimental

workflows are proposed for investigating its potential therapeutic applications.

Proposed Workflow for Investigating Anti-Inflammatory
Activity
Caption: Proposed workflow for evaluating the anti-inflammatory potential of (1R)-
Chrysanthemolactone.

Proposed Workflow for Investigating Anticancer Activity
Caption: Proposed workflow for assessing the anticancer properties of (1R)-
Chrysanthemolactone.

Signaling Pathways: An Uncharted Territory
The molecular mechanisms and signaling pathways through which (1R)-
Chrysanthemolactone might exert its biological effects are currently unknown. Based on the

activities of other monoterpenoids, potential targets could include key inflammatory pathways

such as NF-κB and MAPK, or apoptosis-related pathways in the context of cancer. However,
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without experimental evidence, any depiction of signaling pathways would be purely

speculative.

Conclusion and Future Directions
In conclusion, the therapeutic potential of (1R)-Chrysanthemolactone remains a largely

unexplored area of research. While its presence in medicinally important Chrysanthemum

species suggests potential bioactivity, a significant body of focused research is required to

substantiate any therapeutic claims. Future studies should prioritize the isolation of pure (1R)-
Chrysanthemolactone and its systematic evaluation in a battery of in vitro and in vivo models

to determine its anti-inflammatory, anticancer, and antimicrobial properties. The elucidation of

its mechanism of action and the identification of its molecular targets will be crucial for its

potential development as a therapeutic agent. This technical guide highlights the current

knowledge gaps and provides a framework for future investigations into this promising natural

product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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